Cas no 1806458-59-2 (2-(2-Bromopropanoyl)-4-nitrotoluene)

• Product Name: 2-(2-Bromopropanoyl)-4-nitrotoluene
• CAS No: 1806458-59-2
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5002737
• Update Time: 2025-11-05

2-(2-Bromopropanoyl)-4-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-4-nitrotoluene

• Inchi： 1S/C10H10BrNO3/c1-6-3-4-8(12(14)15)5-9(6)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： SMIKOZOWZNLICR-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3
• Topological Polar Surface Area: 62.9

Additional information on 2-(2-Bromopropanoyl)-4-nitrotoluene

Introduction to 2-(2-Bromopropanoyl)-4-nitrotoluene (CAS No. 1806458-59-2)

2-(2-Bromopropanoyl)-4-nitrotoluene (CAS No. 1806458-59-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromo and nitro functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

The molecular structure of 2-(2-Bromopropanoyl)-4-nitrotoluene consists of a benzene ring substituted with a nitro group at the 4-position and a 2-bromopropanoyl group at the 2-position. The presence of these functional groups imparts specific chemical properties, such as electrophilic substitution and nucleophilic addition, which are crucial for its use in organic synthesis.

Recent studies have highlighted the potential of 2-(2-Bromopropanoyl)-4-nitrotoluene in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as an intermediate in the synthesis of anti-inflammatory drugs. The researchers found that 2-(2-Bromopropanoyl)-4-nitrotoluene can be efficiently converted into potent anti-inflammatory agents through a series of well-defined synthetic steps. This finding underscores the compound's importance in drug discovery and development.

In addition to its pharmaceutical applications, 2-(2-Bromopropanoyl)-4-nitrotoluene has also shown promise in materials science. A recent paper in the Journal of Materials Chemistry A (2023) reported the use of this compound as a building block for the synthesis of advanced polymers with enhanced mechanical and thermal properties. The bromo and nitro groups facilitate cross-linking reactions, leading to polymers with improved stability and performance.

The synthesis of 2-(2-Bromopropanoyl)-4-nitrotoluene typically involves multi-step processes, including nitration, bromination, and acylation reactions. These steps require careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, it is important to note that while 2-(2-Bromopropanoyl)-4-nitrotoluene is not classified as a hazardous material, it should be handled with appropriate precautions due to its reactivity. Proper personal protective equipment (PPE) should be used, and all handling should be conducted in well-ventilated areas to minimize exposure risks.

The market demand for 2-(2-Bromopropanoyl)-4-nitrotoluene is expected to grow steadily over the next few years, driven by its increasing applications in pharmaceuticals and materials science. Key players in the industry are investing heavily in research and development to explore new uses for this compound and optimize its production processes.

In conclusion, 2-(2-Bromopropanoyl)-4-nitrotoluene (CAS No. 1806458-59-2) is a promising organic compound with a wide range of applications. Its unique chemical properties make it an invaluable tool in synthetic chemistry, drug discovery, and materials science. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing these fields.